1-(Hydroxymethyl)-3-(trifluoromethyl)-1H-1,2,4-triazole

• Molecular Formula: C4H4F3N3O
• Molecular Weight: 167.09 g/mol
• IUPAC Name: [3-(trifluoromethyl)-1,2,4-triazol-1-yl]methanol
• InChI: InChI=1S/C4H4F3N3O/c5-4(6,7)3-8-1-10(2-11)9-3/h1,11H,2H2
• InChI Key: LRWQHNBXXMZKAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=NN1CO)C(F)(F)F

Description

1-(Hydroxymethyl)-3-(trifluoromethyl)-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C4H4F3N3O and its molecular weight is 167.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 2.74 g of 3-(trifluoromethyl)-1H-1,2,4-triazole and 1.20 g of paraformaldehyde was stirred at 150° C. for 5 hours. After the reaction mixture was cooled to room temperature, acetone was added to the reaction mixture, and the mixture was filtered. The filtrate was concentrated. The residue was subjected to silica gel column chromatography to obtain 3.15 g of 3-(trifluoromethyl)-1H-1,2,4-triazole 1-ylmethanol.